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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566 Get Quote

Benzenepropanol, also known as phenylpropanol, encompasses several isomers, each with a

unique Chemical Abstracts Service (CAS) number. The most common of these is 3-phenyl-1-

propanol. The following table summarizes the CAS numbers for the primary isomers of

benzenepropanol.

Chemical Name CAS Number Molecular Formula

3-Phenyl-1-propanol 122-97-4[1][2][3][4][5][6] C₉H₁₂O

1-Phenyl-1-propanol 93-54-9[7][8] C₉H₁₂O

2-Phenyl-1-propanol 1123-85-9[9] C₉H₁₂O

2-Phenyl-2-propanol 617-94-7[10] C₉H₁₂O

A wide array of synonyms are used to refer to 3-phenyl-1-propanol in scientific literature and

commerce. These are categorized below for clarity.
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Category Synonyms

Systematic & Common Names

3-Phenylpropan-1-ol, 3-Phenylpropanol, 3-

Phenylpropyl alcohol, Benzenepropanol,

Phenylpropyl alcohol[1][2][5][11]

Trade & Trivial Names

Hydrocinnamic alcohol, Hydrocinnamyl alcohol,

Dihydrocinnamic alcohol, Dihydrocinnamyl

alcohol[1][2][3]

Other Identifiers
(3-Hydroxypropyl)benzene, 1-Hydroxy-3-

phenylpropane, γ-Phenylpropanol[1][5]

Experimental Protocols
Synthesis of 3-Phenyl-1-propanol via Reduction of
Cinnamaldehyde
A common and effective method for the synthesis of 3-phenyl-1-propanol is the reduction of

cinnamaldehyde. This protocol provides a general overview of the procedure.

Materials:

Cinnamaldehyde

Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute sulfuric acid (H₂SO₄)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Separatory funnel

Standard laboratory glassware
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve cinnamaldehyde in an appropriate anhydrous solvent (e.g., diethyl ether

or THF).

Addition of Reducing Agent: Slowly add the reducing agent (e.g., sodium borohydride) to the

stirred solution. The reaction is exothermic and may require cooling in an ice bath to maintain

a controlled temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until all the cinnamaldehyde has been consumed.

Quenching: Once the reaction is complete, cautiously add dilute sulfuric acid to quench the

excess reducing agent. This step should be performed in a well-ventilated fume hood as

hydrogen gas may be evolved.

Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer

with diethyl ether. Combine the organic layers.

Washing and Drying: Wash the combined organic layers with water and then with a saturated

brine solution. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent using a rotary

evaporator.

Purification: The resulting crude product can be purified by vacuum distillation to yield pure

3-phenyl-1-propanol.

Analytical Methods: Gas Chromatography (GC)
Gas chromatography is a robust method for the analysis of benzenepropanol, allowing for the

separation and quantification of different isomers and impurities.

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).
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Capillary column suitable for the analysis of alcohols (e.g., a polar column like those with a

polyethylene glycol stationary phase).

Typical GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: Increase at a rate of 10 °C/min to 220 °C.

Final hold: Hold at 220 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL

Sample Preparation: Dilute the benzenepropanol sample in a suitable solvent, such as

dichloromethane or ethanol, to an appropriate concentration for GC analysis.

Visualizations
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows related to benzenepropanol.
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Caption: Isomeric relationship of phenylpropanols and synonym categories for 3-phenyl-1-

propanol.
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Start: Cinnamaldehyde + Solvent

Add Reducing Agent
(e.g., NaBH4)

Stir and Monitor Reaction
(TLC)

Quench with Dilute Acid

Extract with Organic Solvent

Wash and Dry Organic Layer

Solvent Removal
(Rotary Evaporator)

Vacuum Distillation

End: Pure 3-Phenyl-1-propanol

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 3-phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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